Cas no 2228132-59-8 (2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid
• CAS No: 2228132-59-8
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 6029509
• PubChem ID: 165863787
• Update Time: 2025-10-28

2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid
• 2228132-59-8
• 2-amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)-3-hydroxypropanoic acid
• EN300-1873956

• Inchi： 1S/C14H20N2O5/c1-14(2,3)21-13(20)16-9-6-4-5-8(7-9)11(17)10(15)12(18)19/h4-7,10-11,17H,15H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： VSEBQPJSAORONH-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(C(C(=O)O)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 122Ų

Additional information on 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid

Introduction to 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid (CAS No. 2228132-59-8)

2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid, identified by its CAS number 2228132-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of this compound features a unique combination of functional groups, including an amino group, a hydroxyl group, and a tert-butoxy carbonylamino moiety attached to a phenyl ring. This intricate arrangement contributes to its potential as a building block for more complex pharmacophores. The presence of the (tert-butoxy)carbonylamino group particularly highlights its utility in peptide synthesis and as an intermediate in the development of protease inhibitors, which are critical in treating various diseases.

In recent years, there has been growing interest in the development of novel inhibitors targeting serine proteases, which play a crucial role in numerous physiological processes and are implicated in diseases such as cancer, inflammation, and viral infections. The 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid structure provides a scaffold that can be modified to enhance binding affinity and selectivity against specific protease targets. This has led to several studies exploring its derivatives as potential therapeutic agents.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The hydroxyl group and the amino group offer multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. For instance, the hydroxyl group can be used to introduce sugar moieties or other polar functionalities, enhancing solubility and bioavailability. Meanwhile, the amino group can be coupled with carboxylic acid groups to form amides, a common strategy in drug design to improve metabolic stability.

Recent advancements in computational chemistry have also facilitated the rapid design and optimization of molecules like 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict the binding interactions of this compound with target proteins with high accuracy. This approach has accelerated the discovery of novel inhibitors and has enabled the identification of lead compounds that exhibit potent activity against disease-causing enzymes.

The (tert-butoxy)carbonylamino moiety is particularly noteworthy due to its role as a protecting group in peptide synthesis. This functionality ensures that the amino group remains protected during synthetic reactions, preventing unwanted side reactions. Once the desired peptide sequence is assembled, this protecting group can be selectively removed under mild acidic conditions, yielding the final product with high purity. This makes 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid an invaluable intermediate in the synthesis of complex peptides and peptidomimetics.

In addition to its applications in peptide chemistry, this compound has shown potential in other areas of pharmaceutical research. For example, derivatives of this molecule have been investigated as inhibitors of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and are implicated in conditions such as arthritis and cancer metastasis. By modulating the activity of these enzymes, researchers aim to develop novel therapeutics that can slow down disease progression and improve patient outcomes.

The synthesis of 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the process, particularly for larger-scale preparations. Additionally, advances in green chemistry have prompted researchers to explore more sustainable synthetic routes that minimize waste and reduce environmental impact.

The biological activity of this compound has been further explored through preclinical studies conducted both in vitro and in vivo. Initial results suggest that certain derivatives exhibit significant inhibitory effects on target enzymes without compromising safety profiles. These findings have spurred interest from pharmaceutical companies looking to develop next-generation drugs based on this scaffold. Collaborative efforts between academic researchers and industry scientists are now focused on optimizing lead compounds for clinical translation.

The future prospects for 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoic acid are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. As our understanding of biological pathways continues to grow, so does the demand for innovative molecules like this one that can modulate disease processes at a molecular level. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock new therapeutic possibilities and improve global health outcomes.